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Compound of Interest

Compound Name: l-Methionine-d8

Cat. No.: B12425525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-Methionine-d8, a deuterated stable

isotope-labeled form of the essential amino acid L-methionine. This guide is intended for

professionals in research and drug development who utilize stable isotope-labeled compounds

for quantitative analysis.

Core Quantitative Data
The key physicochemical properties of L-Methionine-d8 are summarized in the table below for

easy reference.

Property Value

Chemical Formula C₅H₃D₈NO₂S

Molecular Weight 157.26 g/mol [1]

Deuterium Incorporation 8 Deuterium atoms

Appearance White to off-white solid

Chemical Structure of L-Methionine-d8
L-Methionine-d8 is a saturated derivative of L-methionine where eight hydrogen atoms have

been replaced by deuterium. The deuteration occurs at the methyl, ethyl, and alpha-carbon
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positions, providing a significant mass shift for use in mass spectrometry-based applications.

Chemical Structure of L-Methionine-d8
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Caption: Chemical structure of L-Methionine-d8.

Applications in Research and Drug Development
L-Methionine-d8 is primarily utilized as an internal standard in quantitative mass spectrometry

(MS) assays.[2] Its key application is in tracer studies for metabolic research and in

pharmacokinetic analyses during drug development. The incorporation of stable isotopes like

deuterium has gained attention for its potential to influence the pharmacokinetic and metabolic

profiles of drug candidates.
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Use as an Internal Standard in Mass Spectrometry
In quantitative proteomics and metabolomics, L-Methionine-d8 serves as an ideal internal

standard for the accurate measurement of its unlabeled counterpart, L-methionine. Because it

is chemically identical to the analyte, it co-elutes during chromatographic separation and

exhibits similar ionization efficiency in the mass spectrometer. However, its higher mass allows

it to be distinguished from the endogenous L-methionine.

The general workflow for using L-Methionine-d8 as an internal standard in a biological sample

analysis is depicted below.

Workflow for Quantitative Analysis using L-Methionine-d8
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Caption: General experimental workflow for using L-Methionine-d8 as an internal standard.

Experimental Protocols
Detailed experimental protocols for the use of L-Methionine-d8 are highly dependent on the

specific application, the biological matrix being analyzed, and the instrumentation available. As

such, standardized protocols are not broadly published. Researchers typically develop and

validate their own methods based on established principles of bioanalytical method

development.

A general approach for the quantification of L-methionine in a biological matrix using L-
Methionine-d8 as an internal standard would involve the following steps:

Preparation of Calibration Standards and Quality Controls: A series of calibration standards

and quality control samples are prepared by spiking known concentrations of unlabeled L-

methionine into a surrogate matrix (a biological matrix free of the analyte). A fixed

concentration of L-Methionine-d8 is added to all standards, controls, and unknown samples.

Sample Preparation: The biological samples, along with the calibration standards and quality

controls, are subjected to a sample preparation procedure to remove interfering substances.

This may include protein precipitation, liquid-liquid extraction, or solid-phase extraction.

LC-MS/MS Analysis: The prepared samples are injected into a liquid chromatography-

tandem mass spectrometry (LC-MS/MS) system. The chromatographic conditions are

optimized to achieve separation of L-methionine from other matrix components. The mass

spectrometer is operated in multiple reaction monitoring (MRM) mode to selectively detect

the transitions for both L-methionine and L-Methionine-d8.

Data Analysis: The peak area ratios of the analyte (L-methionine) to the internal standard (L-
Methionine-d8) are calculated for all samples. A calibration curve is constructed by plotting

the peak area ratios of the calibration standards against their corresponding concentrations.

The concentrations of L-methionine in the unknown samples are then determined from this

calibration curve.

It is important to note that the development and validation of such an assay should be

performed in accordance with regulatory guidelines where applicable, such as those from the

U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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